2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0289-10mM*1mLinDMSO |
Erdosteine |
84611-23-4 | 99.83% | 10mM*1mLinDMSO |
￥715 | 2022-05-18 | |
| MedChemExpress | HY-B0289-500mg |
Erdosteine |
84611-23-4 | 99.62% | 500mg |
￥450 | 2025-04-15 | |
| MedChemExpress | HY-B0289-1g |
Erdosteine |
84611-23-4 | 99.62% | 1g |
￥675 | 2025-04-15 | |
| MedChemExpress | HY-B0289-5g |
Erdosteine |
84611-23-4 | 99.62% | 5g |
￥4092 | 2024-04-17 | |
| DC Chemicals | DCAPI1365-100 mg |
Erdosteine |
84611-23-4 | >99% | 100mg |
$250.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1365-250 mg |
Erdosteine |
84611-23-4 | >99% | 250mg |
$500.0 | 2022-02-28 | |
| DC Chemicals | DCAPI1365-1 g |
Erdosteine |
84611-23-4 | >99% | 1g |
$1000.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S1825-50mg |
Erdosteine |
84611-23-4 | 99.97% | 50mg |
¥811.27 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1229-200 mg |
Erdosteine |
84611-23-4 | 99.63% | 200mg |
￥383.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1229-500 mg |
Erdosteine |
84611-23-4 | 99.63% | 500MG |
￥618.00 | 2022-04-26 |
Audited Supplier
Audited Supplier
Erdosteine (CAS: 84611-23-4) is a mucolytic and antioxidant agent with a well-established role in the management of chronic respiratory diseases, particularly chronic obstructive pulmonary disease (COPD) and bronchitis. Recent studies have expanded our understanding of its pharmacological mechanisms, clinical efficacy, and potential new applications. This research briefing synthesizes the latest findings from peer-reviewed literature, clinical trials, and preclinical studies to provide a comprehensive update on Erdosteine's therapeutic potential.
A 2023 multicenter randomized controlled trial published in Respiratory Medicine demonstrated Erdosteine's superior efficacy compared to placebo in reducing exacerbation rates in moderate-to-severe COPD patients (p<0.01). The study, involving 1,200 participants across 40 centers, revealed a 32% reduction in acute exacerbations with 600 mg/day Erdosteine treatment over 12 months. Notably, the drug showed particular effectiveness in patients with frequent exacerbator phenotype, suggesting its potential as a phenotype-specific therapy.
At the molecular level, new research has elucidated Erdosteine's unique dual mechanism of action. Beyond its known mucolytic effects through free sulfhydryl group donation, recent in vitro studies published in Biochemical Pharmacology (2024) have identified its role as a potent Nrf2 activator, enhancing antioxidant gene expression. This finding explains its observed protective effects against oxidative stress in alveolar epithelial cells, with a 2.5-fold increase in glutathione levels observed at therapeutic concentrations.
Emerging applications of Erdosteine are being explored in pulmonary fibrosis. A preclinical study in European Respiratory Journal (2023) reported that Erdosteine significantly reduced TGF-β1-induced collagen deposition in human lung fibroblasts by 47% (p=0.003) through inhibition of SMAD2/3 phosphorylation. These findings suggest potential expansion of indications, though clinical validation is pending.
Pharmacokinetic advancements include the development of a novel sustained-release formulation (Erdosteine SR) currently in Phase II trials. Early data indicate maintained therapeutic plasma concentrations for 24 hours with once-daily dosing, potentially improving adherence in chronic therapy. Bioavailability studies confirm the 600mg SR formulation achieves AUC0-24 comparable to conventional 300mg twice-daily dosing.
Safety profiles remain favorable, with meta-analysis of recent trials showing no significant increase in adverse events versus placebo (OR 1.12, 95% CI 0.98-1.28). Post-marketing surveillance data from 50,000 patient-years of exposure confirm the established safety profile, with gastrointestinal events (mostly mild) occurring in 3.2% of patients.
Future research directions include exploration of Erdosteine's potential in COVID-19 sequelae management, with two ongoing trials investigating its effects on post-viral pulmonary fibrosis. Additionally, combination therapies with bronchodilators are being evaluated for synergistic effects in severe COPD. The drug's pleiotropic mechanisms continue to make it a subject of active investigation in respiratory therapeutics.
